![molecular formula C21H19ClN2O4S B3205021 N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide CAS No. 1040639-17-5](/img/structure/B3205021.png)
N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide
Overview
Description
N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide (CMDSN) is a chemical compound that has been synthesized for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In
Mechanism of Action
The mechanism of action of N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of several enzymes involved in these pathways, including AKT and ERK. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit cancer cell proliferation and induce apoptosis. In vivo studies have shown that this compound can inhibit tumor growth in animal models of cancer. This compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and neurological disorders. This compound has been shown to have anti-cancer and neuroprotective effects in vitro and in vivo, making it a promising candidate for further investigation. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide. One area of interest is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another area of interest is the investigation of the molecular mechanisms underlying the anti-cancer and neuroprotective effects of this compound. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for use in therapeutic applications.
Scientific Research Applications
N-(3-chloro-4-methoxyphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide has been investigated for its potential use in various scientific research applications. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been investigated for its potential as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of these diseases.
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-6-(3,4-dimethylphenyl)sulfonylpyridine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O4S/c1-13-4-7-17(10-14(13)2)29(26,27)20-9-5-15(12-23-20)21(25)24-16-6-8-19(28-3)18(22)11-16/h4-12H,1-3H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJSKTVZEMSDZNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C2=NC=C(C=C2)C(=O)NC3=CC(=C(C=C3)OC)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.